Cas no 2092582-22-2 (3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazol-5-amine)

• Product Name: 3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazol-5-amine
• CAS No: 2092582-22-2
• MF: C₄H₇BrN₄O
• MW: 207.028578996658
• MDL: MFCD30472176
• CID: 4710874
• PubChem ID: 122714684
• Update Time: 2025-05-23

3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazol-5-amine
• BBL036716
• VS-13651
• 5-bromo-2-(methoxymethyl)-1,2,4-triazol-3-amine
• ALBB-030512
• MFCD30472176
• G15406
• DB-378706
• SCHEMBL25035291
• AKOS027470354
• STL559095
• 2092582-22-2

• MDL： MFCD30472176
• Inchi： 1S/C4H7BrN4O/c1-10-2-9-4(6)7-3(5)8-9/h2H2,1H3,(H2,6,7,8)
• InChI Key： XCNWUIHOFUOSGV-UHFFFAOYSA-N
• SMILES： BrC1N=C(N)N(COC)N=1

Computed Properties

• Exact Mass: 205.98032g/mol
• Monoisotopic Mass: 205.98032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66
• XLogP3: 0.6

Additional information on 3-Bromo-1-(methoxymethyl)-1h-1,2,4-triazol-5-amine

3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine: A Comprehensive Overview

3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine (CAS No. 2092582-22-2) is a versatile compound with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a bromine atom with a methoxymethyl group attached to a triazole ring. The triazole moiety is a key structural feature that contributes to its reactivity and potential for use in various chemical reactions and biological systems.

The synthesis of 3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine involves a series of carefully controlled reactions. Recent studies have highlighted the importance of optimizing synthetic pathways to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the triazole ring while maintaining high product quality. This approach not only improves efficiency but also reduces the environmental footprint of the synthesis process.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The bromine atom in its structure serves as an excellent leaving group, making it highly reactive in nucleophilic substitution reactions. This property has been exploited in the development of novel bioactive molecules with potential therapeutic applications. For example, recent research has demonstrated its utility in the synthesis of inhibitors for various enzyme targets, including kinases and proteases.

In addition to its role in drug discovery, 3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties such as high surface area and porosity, making them ideal candidates for gas storage and catalysis applications.

The biological activity of 3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine has been extensively studied in recent years. In vitro assays have revealed its potential as an anti-inflammatory agent, with studies showing significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Furthermore, preclinical studies have demonstrated its ability to modulate immune responses, suggesting its potential as an immunomodulatory agent.

Another area of interest is the use of this compound in agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has led to its exploration as a potential fungicide or herbicide. Recent field trials have shown promising results, with significant reduction in crop damage caused by fungal pathogens.

The environmental impact of 3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine has also been a topic of recent research. Studies have focused on its biodegradability and potential toxicity to aquatic organisms. Initial findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in the environment.

In conclusion, 3-Bromo-1-(methoxymethyl)-1H-1,2,4-triazol-5-amine (CAS No. 2092582-22-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.